methyl 2-(1-methyl-1H-pyrazole-3-carboxamido)thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(1-methylpyrazole-3-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C11H11N3O3S/c1-14-5-3-8(13-14)9(15)12-10-7(4-6-18-10)11(16)17-2/h3-6H,1-2H3,(H,12,15)
• InChI Key: APJBKGALLNHDRI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)NC2=C(C=CS2)C(=O)OC
• Molecular Formula: C11H11N3O3S
• Molecular Weight: 265.29 g/mol

Description

“Methyl 2-(1-methyl-1H-pyrazole-3-carboxamido)thiophene-3-carboxylate” is an analytical reference standard categorized as a precursor in the synthesis of various synthetic cannabinoids. It is intended for research and forensic applications.

Molecular Structure Analysis

The molecular formula of “methyl 2-(1-methyl-1H-pyrazole-3-carboxamido)thiophene-3-carboxylate” is C15H19N3O3. The SMILES representation of the molecule is O=C(NC@H=O)C(C)(C)C)C1=NNC2=C1C=CC=C2.

Physical And Chemical Properties Analysis

The compound is a crystalline solid. It has a molecular weight of 289.3. It is soluble in DMF (12.5 mg/ml), DMF:PBS (pH 7.2) (1:1) (0.5 mg/ml), DMSO (10 mg/ml), and Ethanol (3 mg/ml).

Scientific Research Applications

Synthesis and Antiviral Applications

• Antiviral Compound Analogues Synthesis : A study synthesized analogues of the antiviral compound pyrazofurin, indicating the potential of pyrazole-thiophene derivatives in antiviral research. This suggests that methyl 2-(1-methyl-1H-pyrazole-3-carboxamido)thiophene-3-carboxylate could have applications in the development of antiviral agents due to its structural similarity (L. Huybrechts et al., 1984).

Heterocyclic Compounds and Chemical Reactivity

• Formation of Heterocyclic Derivatives : Research involving 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives formation highlighted the chemical reactivity of pyrazole derivatives with various binucleophiles, leading to compounds with significant yields. This points to the chemical versatility of pyrazole-containing compounds in synthesizing a wide range of heterocyclic structures, which may be applicable for methyl 2-(1-methyl-1H-pyrazole-3-carboxamido)thiophene-3-carboxylate in facilitating diverse chemical reactions (İ. Yıldırım et al., 2005).

Nonlinear Optical Properties and Computational Chemistry

• Nonlinear Optical Properties : A study on pyrazole-thiophene-based amide derivatives synthesized by different methodologies found that certain derivatives exhibit better non-linear optical responses. This indicates that compounds like methyl 2-(1-methyl-1H-pyrazole-3-carboxamido)thiophene-3-carboxylate could be explored for their nonlinear optical properties and potential applications in materials science (Iram Kanwal et al., 2022).

Safety and Hazards

This compound is intended for research and forensic applications and is not for human or veterinary use. Specific safety and hazard information is not available in the resources, but as with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.